Cas no 2229078-27-5 (tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate
• CAS No: 2229078-27-5
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 5967247
• PubChem ID: 165700219
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate
• EN300-1878419
• 2229078-27-5
• tert-butyl N-[3-amino-2-(4-nitrophenyl)propyl]carbamate

• Inchi： 1S/C14H21N3O4/c1-14(2,3)21-13(18)16-9-11(8-15)10-4-6-12(7-5-10)17(19)20/h4-7,11H,8-9,15H2,1-3H3,(H,16,18)
• InChI Key： VDGLJDAPCFJCRN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate

tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate: A Comprehensive Overview

tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate, with the CAS number 2229078-27-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with an amino and nitro-substituted phenyl moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The synthesis of tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and nitration processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions, such as temperature control and solvent selection, to optimize the synthesis process. These studies have significantly contributed to the understanding of the compound's formation mechanism and its stability under different environmental conditions.

One of the most notable applications of tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate is in the field of materials science, particularly in the development of advanced polymers and coatings. The amino group in the molecule acts as a reactive site, enabling it to participate in polymerization reactions. This property has been exploited to create high-performance polymers with enhanced mechanical strength and thermal stability. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their resistance to UV degradation and oxidative stress.

In addition to its role in polymer chemistry, tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate has also found applications in drug delivery systems. The nitrophenyl group imparts pharmacokinetic properties that make it suitable for targeted drug delivery applications. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. These findings have opened new avenues for its use in the development of nanomedicines and controlled-release formulations.

The toxicity profile of tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate has been extensively studied to ensure its safe use in various applications. Recent toxicological studies have revealed that the compound exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its potential effects on human health and the environment.

In conclusion, tert-butyl N-3-amino-2-(4-nitrophenyl)propylcarbamate (CAS No: 2229078-27-5) is a versatile compound with a wide range of applications in organic chemistry, materials science, and drug delivery systems. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.